Cas no 71750-44-2 (Octadecanoic acid,methylcyclohexyl ester (9CI))

71750-44-2 structure
Product name:Octadecanoic acid,methylcyclohexyl ester (9CI)
Octadecanoic acid,methylcyclohexyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Octadecanoic acid,methylcyclohexyl ester (9CI)
- methylcyclohexyl stearate
- 1-methylcyclohexyl octadecanoate
- Cyclohexylmethyl octadecanoate
- SCHEMBL4625911
- EINECS 275-976-6
- DTXSID70992382
- 71750-44-2
-
- Inchi: InChI=1S/C25H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-25(26)27-23-24-20-17-16-18-21-24/h24H,2-23H2,1H3
- InChI Key: AJZARCDGAYBFQA-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC1CCCCC1
Computed Properties
- Exact Mass: 380.36564
- Monoisotopic Mass: 380.365430770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 19
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 10.9
Experimental Properties
- Density: 0.89
- Boiling Point: 422.2°C at 760 mmHg
- Flash Point: 232.4°C
- Refractive Index: 1.467
- PSA: 26.3
Octadecanoic acid,methylcyclohexyl ester (9CI) Related Literature
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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4. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
71750-44-2 (Octadecanoic acid,methylcyclohexyl ester (9CI)) Related Products
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